5-Bromonaphthalene-1,4-dicarboxylic acid

• CAS No.: 63614-04-0
• Molecular Formula: C12H7BrO4
• Molecular Weight: 295.08 g/mol
• IUPAC Name: 5-bromonaphthalene-1,4-dicarboxylic acid
• InChI: InChI=1S/C12H7BrO4/c13-9-3-1-2-6-7(11(14)15)4-5-8(10(6)9)12(16)17/h1-5H,(H,14,15)(H,16,17)
• InChI Key: HJGQQZULRDWORD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=CC(=C2C(=C1)Br)C(=O)O)C(=O)O

Description

5-Bromonaphthalene-1,4-dicarboxylic acid (CAS 51934-39-5) is a brominated derivative of 1,4-naphthalenedicarboxylic acid (CAS 605-70-9). Its molecular formula is C₁₂H₇BrO₄, featuring two carboxylic acid groups at the 1,4-positions of the naphthalene ring and a bromine substituent at the 5-position . This compound is primarily used in materials science, particularly in the synthesis of metal-organic frameworks (MOFs), where its dicarboxylate ligands coordinate with metal clusters to form porous structures . The bromine atom introduces steric and electronic effects, influencing reactivity and framework functionality .

Comparison with Similar Compounds

Key Properties :

• Molecular weight: 311.09 g/mol
• Stability: Stable under recommended storage conditions but incompatible with strong oxidizing agents .

Comparison with Structurally Similar Compounds

Structural and Functional Differences

The table below highlights critical differences between 5-bromonaphthalene-1,4-dicarboxylic acid and analogous compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Functional Groups	Key Features
5-Bromonaphthalene-1,4-dicarboxylic acid	51934-39-5	C₁₂H₇BrO₄	311.09	Two -COOH, one -Br	Bromine enhances MOF functionalization; dual coordination sites
1,4-Naphthalenedicarboxylic acid	605-70-9	C₁₂H₈O₄	216.19	Two -COOH	Parent compound for MOFs (e.g., MOF-5); no halogen for further modification
4-Bromo-1-naphthalenecarboxylic acid	1729-99-3	C₁₁H₇BrO₂	251.08	One -COOH, one -Br	Single coordination site; limited use in porous materials
6-Bromo-2-naphthoic acid	5773-80-8	C₁₁H₇BrO₂	251.08	One -COOH, one -Br	Mono-carboxylic structure reduces MOF connectivity

Research Findings

• MOF Functionalization: In studies by Eddaoudi et al., brominated dicarboxylates like 5-bromonaphthalene-1,4-dicarboxylic acid were used to create isoreticular MOFs with expanded pore sizes (up to 28.8 Å) and tailored methane storage capacities (240 cm³/g at 36 atm) . Non-brominated analogs typically exhibit smaller pores and lower gas adsorption .